molecular formula C11H9NO2S B8655626 Methyl 5-(4-pyridyl)-2-thiophenecarboxylate CAS No. 216867-33-3

Methyl 5-(4-pyridyl)-2-thiophenecarboxylate

Cat. No.: B8655626
CAS No.: 216867-33-3
M. Wt: 219.26 g/mol
InChI Key: JMFYMKFZOPAUPX-UHFFFAOYSA-N
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Description

Methyl 5-(4-pyridyl)-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

216867-33-3

Molecular Formula

C11H9NO2S

Molecular Weight

219.26 g/mol

IUPAC Name

methyl 5-pyridin-4-ylthiophene-2-carboxylate

InChI

InChI=1S/C11H9NO2S/c1-14-11(13)10-3-2-9(15-10)8-4-6-12-7-5-8/h2-7H,1H3

InChI Key

JMFYMKFZOPAUPX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(S1)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 5-bromo-2-thiophenecarboxylate (884 mg), 4-pyridyl boric acid (500 mg), tetrakistriphenylphosphine palladium(0) (250 mg) in dimethoxyethane (15 ml) was added 2 M sodium carbonate solution (4 ml) and the solution was heated for 15 hours under reflux. The reaction solution was diluted with ethyl acetate and the organic layer was separated, washed with water and extracted with 1 N hydrochloric acid. The extract was made alkaline with sodium hydroxide solution and extracted with ethyl acetate. The extract was dried and concentrated to give pale yellow solid of methyl 5-(4-pyridyl)-2-thiophenecarboxylate (428 mg).
Quantity
884 mg
Type
reactant
Reaction Step One
Name
4-pyridyl boric acid
Quantity
500 mg
Type
reactant
Reaction Step One
[Compound]
Name
tetrakistriphenylphosphine palladium(0)
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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